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Compound of Interest

Compound Name: Nicotinuric Acid-d4

Cat. No.: B564728 Get Quote

This technical guide provides an in-depth overview of the physical and chemical properties of

Nicotinuric Acid-d4, a deuterated isotopologue of nicotinuric acid. This document is intended

for researchers, scientists, and professionals in drug development and metabolic research who

utilize stable isotope-labeled compounds for quantitative analysis.

Core Properties and Specifications
Nicotinuric Acid-d4 is the deuterium-labeled form of nicotinuric acid, which is a primary

metabolite of nicotinic acid (niacin or Vitamin B3).[1][2] Its structure incorporates four deuterium

atoms on the pyridine ring, making it an ideal internal standard for mass spectrometry-based

quantification of its unlabeled counterpart in biological matrices.[1][3]

Physical and Chemical Data
The fundamental physical and chemical properties of Nicotinuric Acid-d4 are summarized in

the table below for easy reference and comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b564728?utm_src=pdf-interest
https://www.benchchem.com/product/b564728?utm_src=pdf-body
https://www.benchchem.com/product/b564728?utm_src=pdf-body
https://www.medchemexpress.com/nicotinuric-acid-d4.html
https://www.scbt.com/p/nicotinuric-acid-d4-1216737-36-8
https://www.medchemexpress.com/nicotinuric-acid-d4.html
https://veeprho.com/impurities/1216737-36-8-nicotinuric-acid-d4/
https://www.benchchem.com/product/b564728?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564728?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

IUPAC Name
N-[(3-Pyridinyl-

d4)carbonyl]glycine
[2]

Synonyms
N-(Nicotinoyl)-d4-glycine, 2-

(Nicotinylamino-d4)acetic Acid

CAS Number 1216737-36-8

Molecular Formula C₈H₄D₄N₂O₃

Molecular Weight 184.19 g/mol

Appearance Solid powder

Solubility

DMSO: 100 mg/mL (542.92

mM), H₂O: 1.56 mg/mL (8.47

mM) (ultrasonic assistance

may be needed)

Storage

Recommended long-term

storage at -80°C for up to 6

months or -20°C for 1 month.

Metabolic Pathway of Nicotinic Acid
Nicotinuric acid is an acyl glycine and a significant metabolite of nicotinic acid. The metabolic

conversion involves the conjugation of nicotinic acid with glycine. This biotransformation

primarily occurs in the liver. Understanding this pathway is crucial for interpreting data from

pharmacokinetic and metabolic studies where Nicotinuric Acid-d4 is used as a tracer or

internal standard.

Nicotinic Acid

Nicotinuric Acid

 Conjugation

Glycine
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Click to download full resolution via product page

Metabolic conversion of Nicotinic Acid to Nicotinuric Acid.

Experimental Protocols and Applications
The primary application of Nicotinuric Acid-d4 is as an internal standard for the precise

quantification of endogenous nicotinuric acid in biological samples using techniques like liquid

chromatography-mass spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-

MS).

General Experimental Workflow for Quantification
The use of a stable isotope-labeled internal standard like Nicotinuric Acid-d4 is the gold

standard for quantitative bioanalysis. It allows for the correction of variability during sample

preparation and analysis, ensuring high accuracy and precision.
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Workflow for the quantification of nicotinuric acid using Nicotinuric Acid-d4.
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Method for Simultaneous Determination in Plasma
A published method for the simultaneous determination of niacin and its metabolites in human

plasma utilizes LC-MS/MS. While the specific details for nicotinuric acid are part of a broader

method, a general protocol can be outlined:

Sample Preparation: A small volume of plasma (e.g., 100 µL) is deproteinized, often using a

solvent like acetonitrile. Nicotinuric Acid-d4 is added as the internal standard before this

step.

Chromatography: Separation is achieved on a suitable column, such as a C18 or a cyano-

based column. A gradient elution with a mobile phase consisting of an aqueous component

(e.g., water with 0.1% formic acid) and an organic component (e.g., acetonitrile) is commonly

used.

Mass Spectrometry: Detection is performed using a triple quadrupole mass spectrometer in

electrospray ionization (ESI) positive mode. The analysis is carried out in Selected Reaction

Monitoring (SRM) mode, monitoring specific precursor-to-product ion transitions for both

nicotinuric acid and Nicotinuric Acid-d4.

Safety and Handling
Nicotinuric Acid-d4 is intended for research use only and should be handled by qualified

personnel trained in laboratory procedures. Standard laboratory safety precautions, including

the use of personal protective equipment, should be observed. For detailed safety information,

refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion
Nicotinuric Acid-d4 is a critical tool for researchers in the fields of metabolomics,

pharmacology, and clinical chemistry. Its well-defined physical and chemical properties,

combined with its role as a stable isotope-labeled internal standard, enable the accurate and

reliable quantification of nicotinuric acid. This facilitates a deeper understanding of niacin

metabolism, its role in various physiological and pathological states, and the pharmacokinetics

of related therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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